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Abstract

The dipeptide Asp-Lys, composed of aspartic acid and lysine, is an endogenous metabolite
found within various biological tissues. While its role as a fundamental building block of
proteins is well-established, emerging evidence suggests that this simple dipeptide may
possess intrinsic biological activities. This technical guide provides a comprehensive overview
of the current understanding of the Asp-Lys dipeptide, consolidating its known and putative
functions, relevant quantitative data, and detailed experimental methodologies for its study.
Particular focus is given to its structural role in protein topology, its potential as a signaling
molecule, and its effects on cellular processes such as degranulation. This document aims to
serve as a foundational resource for researchers investigating the physiological roles and
therapeutic potential of the Asp-Lys dipeptide.

Introduction

Dipeptides, the simplest form of peptides, have long been considered primarily as
intermediates in protein metabolism. However, a growing body of research indicates that many
dipeptides exhibit specific biological functions, acting as signaling molecules, enzyme
modulators, and regulators of various physiological processes. The Asp-Lys dipeptide, with its
constituent acidic and basic amino acid residues, presents a unique charge pairing that can
influence molecular interactions. This guide delves into the multifaceted nature of the Asp-Lys
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dipeptide, moving beyond its basic metabolic role to explore its potential as a bioactive
molecule.

Physicochemical Properties

The fundamental properties of the L-lysyl-L-aspartic acid dipeptide are summarized in the table
below. These characteristics are essential for understanding its behavior in biological systems
and for the design of experimental protocols.

Property Value Reference
Molecular Formula C10H19N305 [1]
Molecular Weight 261.28 g/mol [1]

(2S)-2-[[(2S)-2,6-

IUPAC Name diaminohexanoyl]lamino]butan [1]
edioic acid

PubChem CID 6426943 [1]

Physical Description Solid [1]

LogP (estimated) -6.42

ChEBI ID CHEBI: 73601

Biological Functions and Activities

The biological functions of the Asp-Lys dipeptide can be categorized into its role as a structural
component within larger proteins and its potential as an independent bioactive molecule.

Structural Role in Protein Topology and Translocation

The pairing of aspartic acid and lysine residues within a polypeptide chain plays a significant
role in determining protein structure and localization. The electrostatic interaction between the
negatively charged carboxyl group of aspartic acid and the positively charged amino group of
lysine can modulate the function of signal sequences and the topology of membrane proteins.
This charge pairing can influence the interaction of the nascent polypeptide chain with the
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secretory machinery and membrane phospholipids, thereby affecting protein translocation
across membranes.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Nascent Polypeptide Chain

Membrane

Signal Sequence Interaction Secretory Machinery Docking |
3

~
Translocon Channel Correct Protein Topology :/

(with Asp-Lys pair) (e.g., Sec translocon)

© 2025 BenchChem. All rights reserved. 47 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Asp-Lys Dipeptide

Antigen-IgE-FceRI Complex

Intracellular Signaling Cascade
(e.qg., Syk, LAT, PLCy activation)

Increased Intracellular Ca2+

Release of Inflammatory Mediators
(e.g., histamine, serotonin)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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